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Compound of Interest

Compound Name: H-Pro-Asp-OH

CAS No.: 85227-98-1

Cat. No.: B1587111 Get Quote

Executive Summary & Chemical Profile[1]
H-Pro-Asp-OH (L-Prolyl-L-Aspartic Acid) is a synthetic dipeptide commonly used in

biochemical research and drug development.[1] While the pure substance is generally

classified as non-hazardous under GHS and OSHA standards, its disposal is strictly regulated

by the matrix in which it resides (e.g., residual organic solvents, acidic buffers).

This guide supersedes generic "trash it" advice by enforcing a matrix-based segregation

strategy. This ensures compliance with EPA RCRA regulations and prevents cross-reactivity in

central waste streams.
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Chemical Property Data / Classification

Sequence Proline - Aspartic Acid (Pro-Asp)

Physical State White lyophilized powder (standard)

Solubility
Water-soluble; sparingly soluble in organic

solvents

Acidity (pKa) ~3.9 (Asp side chain), ~9.0 (N-terminus)

GHS Classification Not Classified (Non-Hazardous)

RCRA Status Not Listed (P or U list exempt)

Storage -20°C (Desiccated)

Hazard Assessment & Safety Logic
The "White Powder" Risk
Although H-Pro-Asp-OH is non-toxic, it presents as a generic white powder. In a shared

laboratory environment, unlabeled white powders are treated as unknown acute toxins by

emergency responders.

Operational Rule: Never dispose of the solid powder in open trash cans. It must be bagged

and labeled to prevent "unknown chemical" scares.

The Solvent Vector
The primary hazard associated with peptide disposal is not the peptide itself, but the

purification solvents (Acetonitrile, Methanol, TFA).

Causality: Peptides are often dissolved in HPLC mobile phases. Disposing of this mixture

into a "Bio-Waste" container (bleach-treated) can cause the formation of chloroform or other

toxic chloramines due to the reaction between bleach (sodium hypochlorite) and organic

modifiers.

Disposal Decision Matrix
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The following decision tree dictates the disposal route based on the physical state and

chemical matrix of the peptide.

H-Pro-Asp-OH Waste

Physical State?

Solid (Lyophilized Powder) Liquid Solution

Solid Chemical Waste
(Label: Non-Haz Organic)

Expired/Excess

Contains Organic Solvents?
(ACN, MeOH, DMF)

Biological Contamination?
(Cell culture, Virus)

No (Pure Aqueous)

Organic Solvent Waste
(Halogenated vs Non-Halogenated)

Yes (>5%)

Aqueous Chemical Waste
(Neutralize pH)

No

Biohazardous Waste
(Autoclave/Incinerate)

Yes

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream. Note that "Organic Solvent

Waste" takes precedence over biological classification in many chemical safety protocols due
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to flammability risks.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Expired or Excess Powder)
Context: You have a vial of H-Pro-Asp-OH that has degraded or is no longer needed.

Container: Do not empty the vial. Keep the peptide in its original glass/plastic container.

Labeling: Deface the original label if necessary, but apply a hazardous waste tag.

Chemical Name: "Non-Hazardous Peptide (H-Pro-Asp-OH)"[1]

Hazard Checkbox: None (or "Irritant" if required by local policy due to dust potential).

Segregation: Place the vial into the Solid Organic Waste drum.

Why? While landfillable in theory, lab protocols usually incinerate all chemical solids to

ensure complete destruction and prevent scavenging.

Scenario B: HPLC Waste (Liquid with Organics)
Context: Peptide dissolved in Acetonitrile/Water/TFA.

Segregation: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g.,

ACN, MeOH).

Collection: Pour into the appropriate Organic Solvent Waste carboy.

The "Mixture Rule": Under EPA RCRA regulations, if a non-hazardous waste (peptide) is

mixed with a listed hazardous waste (solvent), the entire mixture assumes the hazardous

code of the solvent (e.g., F003 for ignitable solvents).

Labeling: List all components. "Acetonitrile (50%), Water (49%), TFA (0.1%), H-Pro-Asp-OH
(<1%)".[1]

Scenario C: Aqueous Buffer (No Organics)
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Context: Peptide dissolved in PBS or Tris buffer.

pH Check: Ensure pH is between 5 and 9.

Drain Disposal (Conditional):

Strict Rule: Only permissible if your facility holds a specific permit for drain disposal of

non-toxic organics.

Preferred Method: Collect in Aqueous Waste carboy.

Deactivation: If the peptide has known biological activity (unlikely for Pro-Asp, but possible

for analogs), add 10% bleach to the aqueous waste container only if no ammonia or acids

are present.

Emergency Procedures: Spill Management
If H-Pro-Asp-OH powder is spilled, the risk is low, but the cleanup must be methodical to

prevent tracking "unknown white powder" through the facility.

Powder Spill Don PPE
(Gloves, Lab Coat, N95)

Cover with
Damp Paper Towel

Wipe Area
(Soap & Water)

Bag Waste
(Solid Chem Waste)

Click to download full resolution via product page

Figure 2: Workflow for cleaning up solid peptide spills.[1] The "Damp Paper Towel" step is

critical to prevent aerosolizing the powder.

Personal Protective Equipment (PPE) Matrix
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Protection Level Item Scientific Rationale

Respiratory N95 Mask or Fume Hood

Lyophilized peptides are light

and easily aerosolized.[1]

Inhalation can cause

sensitization over time.

Dermal Nitrile Gloves (4 mil)

Standard barrier protection.[1]

Latex is discouraged due to

allergy risks.

Ocular Safety Glasses
Prevents ocular irritation from

dust or solvent splashes.[1]
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Disclaimer: This guide is for educational and operational planning purposes. Always consult

your institution's Environmental Health & Safety (EHS) officer and local government regulations

before disposing of chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of H-
Pro-Asp-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587111#h-pro-asp-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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